![molecular formula C13H17NO3 B7576285 3-[Ethyl-(3-methylbenzoyl)amino]propanoic acid](/img/structure/B7576285.png)
3-[Ethyl-(3-methylbenzoyl)amino]propanoic acid
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Overview
Description
3-[Ethyl-(3-methylbenzoyl)amino]propanoic acid, also known as EMA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. EMA belongs to a class of compounds known as nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties.
Mechanism of Action
The exact mechanism of action of 3-[Ethyl-(3-methylbenzoyl)amino]propanoic acid is not fully understood. However, it is believed to exert its anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins. Prostaglandins are lipid mediators that play a crucial role in the inflammatory response. By inhibiting the activity of COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory, analgesic, and antipyretic effects, this compound has been shown to exhibit antioxidant properties. It has also been shown to reduce the production of reactive oxygen species (ROS) and inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response.
Advantages and Limitations for Lab Experiments
3-[Ethyl-(3-methylbenzoyl)amino]propanoic acid has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It is also relatively stable, making it suitable for long-term storage. However, this compound also has some limitations. It has a relatively low solubility in water, which can make it difficult to dissolve in aqueous solutions. It also has a relatively short half-life, which means that it may need to be administered frequently in order to maintain its therapeutic effects.
Future Directions
There are several future directions for research on 3-[Ethyl-(3-methylbenzoyl)amino]propanoic acid. One area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the investigation of the potential therapeutic properties of this compound in different disease models. For example, this compound has been shown to exhibit antitumor properties, but further research is needed to determine its efficacy in different types of cancer. Additionally, research is needed to determine the optimal dosage and administration route for this compound in order to maximize its therapeutic effects.
Synthesis Methods
The synthesis of 3-[Ethyl-(3-methylbenzoyl)amino]propanoic acid involves the reaction between 3-methylbenzoyl chloride and ethyl glycinate hydrochloride in the presence of triethylamine. The reaction takes place in dichloromethane, and the resulting product is purified through recrystallization. The overall yield of the synthesis is approximately 55%.
Scientific Research Applications
3-[Ethyl-(3-methylbenzoyl)amino]propanoic acid has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the treatment of various inflammatory disorders such as rheumatoid arthritis, osteoarthritis, and gout. This compound has also been shown to exhibit antitumor properties, making it a potential candidate for the treatment of cancer.
properties
IUPAC Name |
3-[ethyl-(3-methylbenzoyl)amino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-3-14(8-7-12(15)16)13(17)11-6-4-5-10(2)9-11/h4-6,9H,3,7-8H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPKLZVWFMURXMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC(=O)O)C(=O)C1=CC=CC(=C1)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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